Cas no 1779816-98-6 (2-(3-Cyclopentyl-1-methyl-1H-pyrazol-5-yl)acetic acid)

• Product Name: 2-(3-Cyclopentyl-1-methyl-1H-pyrazol-5-yl)acetic acid
• CAS No: 1779816-98-6
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 5737667
• PubChem ID: 84120774
• Update Time: 2023-11-10

2-(3-Cyclopentyl-1-methyl-1H-pyrazol-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 1779816-98-6
• 2-(3-Cyclopentyl-1-methyl-1H-pyrazol-5-yl)acetic acid
• EN300-1139683
• 2-(3-Cyclopentyl-1-methyl-1H-pyrazol-5-yl)aceticacid
• 1H-Pyrazole-5-acetic acid, 3-cyclopentyl-1-methyl-

• Inchi： 1S/C11H16N2O2/c1-13-9(7-11(14)15)6-10(12-13)8-4-2-3-5-8/h6,8H,2-5,7H2,1H3,(H,14,15)
• InChI Key： VWOWCZQPRARFGP-UHFFFAOYSA-N
• SMILES： OC(CC1=CC(C2CCCC2)=NN1C)=O

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 390.9±27.0 °C(Predicted)
• pka: 4.02±0.10(Predicted)